6-(3,4-Difluorophenyl)-6-oxohexanoic acid

• IUPAC Name: 6-(3,4-difluorophenyl)-6-oxohexanoic acid
• InChI: InChI=1S/C12H12F2O3/c13-9-6-5-8(7-10(9)14)11(15)3-1-2-4-12(16)17/h5-7H,1-4H2,(H,16,17)
• InChI Key: HWZQUDHAYOJXEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)CCCCC(=O)O)F)F
• Molecular Formula: C12H12F2O3
• DSSTOX Substance ID: DTXSID10645305
• Molecular Weight: 242.22 g/mol
• CAS No.: 898765-77-0

Description

The compound “6-(3,4-Difluorophenyl)-6-oxohexanoic acid” is a hexanoic acid derivative with a 3,4-difluorophenyl group attached to the sixth carbon. Hexanoic acid is a six-carbon saturated fatty acid, and the 3,4-difluorophenyl group is a phenyl ring with fluorine atoms attached to the third and fourth carbons.

Molecular Structure Analysis

The molecular structure of “this compound” would consist of a hexanoic acid backbone with a 3,4-difluorophenyl group attached to the sixth carbon.

Chemical Reactions Analysis

The compound could potentially undergo reactions typical of carboxylic acids and aromatic compounds. For example, the carboxylic acid group (-COOH) could react with bases, forming a carboxylate anion, or with alcohols, forming esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would likely be influenced by its carboxylic acid and 3,4-difluorophenyl groups. For example, it might exhibit the polar characteristics of carboxylic acids due to the presence of the polar -COOH group.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Interconversion

  6-(3,4-Difluorophenyl)-6-oxohexanoic acid is used as an intermediate in the synthesis of anti-inflammatory agents. Its interconversion with 5-aryl-2-furanpropionic acids has been studied, highlighting its significance in medicinal chemistry (Short & Rockwood, 1969).

• Mass Spectrometric Characterization

  Research has explored the characterization of small oxocarboxylic acids, including 6-oxohexanoic acid, using electrospray ionization and mass spectrometry. This provides insights into the molecular behavior and potential applications of this compound (Kanawati et al., 2007).

• Oxidation Studies

  The compound has been studied in the context of oxidation processes, specifically in the oxidation of cyclohexane, providing valuable information about its chemical reactivity and potential industrial applications (Atlamsani et al., 1993).

Biological and Environmental Impact

• Biotransformation Studies

  Research has been conducted on the biotransformation of related fluorotelomer alcohols, which helps in understanding the environmental impact and degradation pathways of this compound and similar compounds (Tseng et al., 2014).

• Enzymatic Production

  An enzymatic method for the production of 6-oxohexanoic acid from 6-aminohexanoic acid has been developed, showing the potential for biotechnological applications of this compound in industrial processes (Yamada et al., 2017).

Safety and Hazards

As with any chemical, handling “6-(3,4-Difluorophenyl)-6-oxohexanoic acid” would require appropriate safety measures. While specific safety data isn’t available, general precautions for handling carboxylic acids should be followed.